2'-Acetyl[1,1'-biphenyl]-4-carbonitrile

• CAS No.: 858035-57-1
• Molecular Formula: C15H11NO
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 4-(2-acetylphenyl)benzonitrile
• InChI: InChI=1S/C15H11NO/c1-11(17)14-4-2-3-5-15(14)13-8-6-12(10-16)7-9-13/h2-9H,1H3
• InChI Key: PIKZLGAPHWSYNS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2=CC=C(C=C2)C#N

Description

2'-Acetyl[1,1'-biphenyl]-4-carbonitrile is a useful research compound. Its molecular formula is C15H11NO and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bis(triphenylphosphine)palladium dichloride (PdCl2(PPh3)2) (0.6 g, 0.86 mmol), triphenylphosphine (0.44 g, 1.74 mmol), (2-acetylphenyl)boronic acid (6 g, 3.76 mmol) and tripotassium phosphate hydrate (16 g, 7.54 mmol) were placed in a flask. Nitrogen was blown into the flask and then the flask was filled with toluene (40 ml) and 4-chlorbenzonitrile (4 g, 2.90 mmol). The reaction mixture was stirred at 80° C. for 4 hours. The reaction mixture was cooled and washed with water. The organic layer was dried over sodium sulfate and then the solvent was evaporated. The product, 2′-acetyl-4-biphenylcarbonitrile (5a) was purified by a column (hexane/ethyl acetate=8/1). Yield: 3.3 g (51%).